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Compound of Interest

Compound Name:
L-Phenylalaninamide

hydrochloride

Cat. No.: B554978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for L-
Phenylalaninamide hydrochloride (CAS No: 65864-22-4), a derivative of the essential amino

acid L-phenylalanine. This compound is utilized in various research and pharmaceutical

development applications, including as a building block in peptide synthesis and as a precursor

in neurotransmitter studies.[1] Adherence to strict safety protocols is crucial when handling this

and any chemical substance.

Physicochemical and Toxicological Data
Quantitative data for L-Phenylalaninamide hydrochloride has been compiled from various

sources to provide a clear overview of its physical, chemical, and toxicological properties.

Table 1: Physicochemical Properties of L-Phenylalaninamide Hydrochloride
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Property Value Source

Molecular Formula C₉H₁₃ClN₂O [2]

Molecular Weight 200.67 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[4][3][5]

Melting Point 231.0 to 237.0 °C[2] [4][3][5][6]

Boiling Point 356.9 °C at 760 mmHg [4][3][5][6]

Flash Point 169.7 °C [4][3][5][6]

Water Solubility Soluble [3][5][6]

Storage Temperature
Room temperature, in an inert

atmosphere
[4][3][5]

Table 2: Toxicological Data for L-Phenylalanine (as a related compound)

Test Species Route Value

LD50 Mouse Intraperitoneal >1,322 mg/kg

LD50 Rat Intraperitoneal 5,287 mg/kg

Note: Specific LD50/LC50 data for L-Phenylalaninamide hydrochloride were not available.

The provided data is for the related compound L-Phenylalanine and should be used for general

guidance only. A full toxicological profile for L-Phenylalaninamide hydrochloride has not

been thoroughly investigated.

Safety and Handling Precautions
Proper handling of L-Phenylalaninamide hydrochloride is essential to ensure personnel

safety and maintain the integrity of the compound. The following precautions are based on

general best practices for handling powdered chemical reagents.

Personal Protective Equipment (PPE)
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When handling L-Phenylalaninamide hydrochloride, appropriate PPE should be worn at all

times:

Eye Protection: Chemical splash goggles or safety glasses with side shields.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile). Gloves should be

inspected before use and changed frequently.

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, a NIOSH-approved dust respirator is recommended.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area. A fume hood or other local

exhaust ventilation is recommended, especially when dust generation is likely.

Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Protect from direct sunlight and moisture.

Spill and Disposal Procedures
Spills: In case of a spill, avoid generating dust. Carefully sweep up the spilled solid and place

it in a suitable, labeled container for disposal. The contaminated area should then be cleaned

by spreading water and disposed of according to local regulations.
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Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols
While specific, detailed experimental protocols for L-Phenylalaninamide hydrochloride are

not readily available in the public domain, a general protocol for handling a powdered chemical

reagent is provided below. This should be adapted based on the specific requirements of the

experiment.

General Protocol for Handling a Powdered Chemical
Reagent

Preparation:

Ensure the work area (e.g., fume hood, balance) is clean and free of contaminants.

Assemble all necessary equipment (spatulas, weighing paper/boats, glassware) and

ensure it is clean and dry.

Don all required Personal Protective Equipment (PPE).

Weighing:

Tare the balance with the weighing paper or boat.

Carefully open the container of L-Phenylalaninamide hydrochloride, minimizing the

creation of airborne dust.

Using a clean spatula, transfer the desired amount of the powder to the weighing vessel.

Securely close the main container immediately after dispensing.

Dissolution/Use:

Transfer the weighed powder to the reaction vessel or solvent.
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If dissolving, add the solvent slowly and stir or agitate as required to ensure complete

dissolution.

Proceed with the experimental procedure as planned.

Post-Handling:

Clean all equipment that came into contact with the chemical.

Dispose of any waste materials (e.g., weighing paper, contaminated gloves) in the

appropriate waste stream.

Wash hands thoroughly.

Visualizations
Logical Workflow for Safe Handling of Powdered
Chemicals
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Workflow for Safe Handling of L-Phenylalaninamide Hydrochloride

Preparation

Handling

Post-Handling

1. Prepare Clean Workspace

2. Assemble Equipment

3. Don Appropriate PPE

4. Weigh Compound Carefully

5. Transfer to Vessel

6. Securely Close Container

7. Clean Equipment

8. Dispose of Waste

9. Wash Hands Thoroughly
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Caption: General workflow for safely handling powdered chemical reagents like L-
Phenylalaninamide hydrochloride.

Dopamine Synthesis Pathway
L-Phenylalanine is a precursor in the biosynthesis of dopamine.[2][7] L-Phenylalaninamide
hydrochloride, as a close derivative, is relevant to research in this area.

Simplified Dopamine Synthesis Pathway
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L-Phenylalaninamide hydrochloride is a derivative of L-Phenylalanine
 and is used in related neurotransmitter research.

Click to download full resolution via product page

Caption: The metabolic pathway for the synthesis of dopamine from L-Phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

